Cas no 214127-02-3 (Butane, 1-(trifluoromethoxy)-)

Butane, 1-(trifluoromethoxy)- structure
Butane, 1-(trifluoromethoxy)- structure
Product name:Butane, 1-(trifluoromethoxy)-
CAS No:214127-02-3
MF:C5H9F3O
MW:142.119572401047
CID:1401129
PubChem ID:20725973

Butane, 1-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Butane, 1-(trifluoromethoxy)-
    • 1-(trifluoromethoxy)butane
    • DTXSID70609504
    • MHBJMQBZOZCEBG-UHFFFAOYSA-N
    • 1-(trifluoromethyloxy)-butane
    • SCHEMBL1118363
    • JTNNVZKEKJAWNR-UHFFFAOYSA-N
    • 214127-02-3
    • Inchi: InChI=1S/C5H9F3O/c1-2-3-4-9-5(6,7)8/h2-4H2,1H3
    • InChI Key: JTNNVZKEKJAWNR-UHFFFAOYSA-N
    • SMILES: CCCCOC(F)(F)F

Computed Properties

  • Exact Mass: 142.06057
  • Monoisotopic Mass: 142.06054939g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 69.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23

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